Valerianine

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: (7S)-4-(methoxymethyl)-7-methyl-6,7-dihydro-5H-cyclopenta[c]pyridine
• InChI: InChI=1S/C11H15NO/c1-8-3-4-10-9(7-13-2)5-12-6-11(8)10/h5-6,8H,3-4,7H2,1-2H3/t8-/m0/s1
• InChI Key: ZRJLCVQCZVXUFB-QMMMGPOBSA-N
• Isomeric SMILES: C[C@H]1CCC2=C1C=NC=C2COC
• SMILES: CC1CCC2=C1C=NC=C2COC

Description

Valerianine is a member of pyridines.

Scientific Research Applications

Valerianine and Insomnia

• Valerian for Insomnia: Research has extensively studied Valerian (Valeriana officinalis), particularly its effects on insomnia. However, findings from various trials have been contradictory, with studies differing in design, methodology, and quality. These studies conclude that the evidence for valerian as a treatment for insomnia remains inconclusive, necessitating more rigorous trials to determine its efficacy (Stevinson & Ernst, 2000).
• Systematic Review of Valerian as a Sleep Aid: Another systematic review highlighted that while valerian is a commonly used herb for sleep aid, its clinical efficacy for insomnia is not strongly supported by evidence. Most studies did not find significant differences between valerian and placebo in terms of improving sleep quality in both healthy individuals and those with sleep disturbances (D. Taibi et al., 2007).

This compound's Mechanism of Action

• GABRB3 Protein Level Analysis: An analysis showed that valerian extracts have anxiolytic, hypnotic, tranquilizing, and sleep-inducing effects, demonstrated in animal studies and clinical trials. It contains various compounds, including valerenic acid, which inhibits the breakdown of gamma amino butyric acid (GABA) in the brain, resulting in sedation (Erwin Mulyawan et al., 2020).

This compound in Agriculture

• Mycorrhiza for Valerian Tolerance: Research on Valeriana officinalis in agriculture shows that mycorrhizal inoculation can increase salt tolerance, improve plant growth, and enhance the production of valerenic acid under salinity stress. This suggests the potential use of mycorrhizal technology to enhance growth and bioactive compound production in valerian in salt-affected soils (S. Amanifar & Z. Toghranegar, 2020).

This compound's Pharmacological Effects

• Valerenic Acid and GABAA Receptors: Valerenic acid, a component of Valerian, has been found to modulate chloride currents through GABAA receptors. This modulation is subtype-dependent, suggesting that valerenic acid acts as a subunit-specific allosteric modulator of GABAA receptors (S. Khom et al., 2007).

Other Applications and Effects

• Anxiolytic Effects in Rats: Studies on valerian extracts showed potent anxiolytic effects in laboratory rats. These findings support Valeriana officinalis as a potential alternative to traditional anxiolytics, corroborating its interaction with the GABAergic system (K. Murphy et al., 2010).
• Effect on Hot Flashes: Clinical trials indicate that Valerian can significantly reduce the severity and frequency of hot flashes in postmenopausal women, suggesting its effectiveness for menopausal symptoms (E. Jenabi et al., 2018).